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Compound of Interest

Compound Name: Strontium silicide

Cat. No.: B075942

An objective analysis of the thermoelectric performance of strontium silicide (SrSiz) and
magnesium silicide (Mg2Si), supported by experimental data, for researchers and scientists in
materials science and drug development.

This guide provides a comprehensive comparison of the thermoelectric properties of two
promising silicide-based materials: strontium silicide (SrSiz) and magnesium silicide (MgzSi).
Both materials are composed of earth-abundant and non-toxic elements, making them
attractive alternatives to traditional thermoelectric materials like bismuth telluride. This analysis
is based on a review of experimental data from various research publications.

Performance Overview

Magnesium silicide (Mg2Si) has been extensively studied and generally exhibits a higher
thermoelectric figure of merit (ZT) at mid-to-high temperatures (600-900 K) compared to
strontium silicide, which shows promise for low-temperature applications.[1][2] Doping with
elements like bismuth or antimony has been shown to significantly enhance the ZT of MgzSi,
with values reported to reach as high as 1.4.[3] In contrast, undoped SrSiz typically has a more
moderate ZT, with values around 0.15-0.21 at room temperature, though substitutions with
elements like samarium or barium can improve its performance.[1][4][5]

Quantitative Data Comparison

The following tables summarize the key thermoelectric properties of SrSiz and Mg2Si based on
reported experimental data. It is important to note that these values can vary significantly
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depending on the synthesis method, doping concentration, and measurement temperature.

Material
System

Seebeck
Coefficient (S)
[MVIK]

Electrical
Resistivity (p)
[Q'm]

Power Factor

(S*lp)
[MWIm-K?]

Reference

Strontium Silicide

(SrSiz) Based

Undoped SrSi2
(331 K)

Positive (p-type)

~10—5

1190

[6]

Sro.s81Bao.19Si2
(357 K)

Positive (p-type)

[1]

Sro.95SMo.osSi2
(300 K)

~2400

[4]15]

Magnesium
Silicide (Mg2Si)
Based

Undoped MgzSi
(400 °C)

-200 (n-type)

Decreases with

temperature

[3]7]

3% Bi-doped
Mg2Si

-200 (n-type)

[3]7]

2 at% Al-doped
Mg2Si (600 °C)

(8]

50wt% AZ61-
added Mg2Si
(863 K)

Decreased

[2]
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Material
System

Thermal
Conductivity
(k) [Wim-K]

Figure of Merit
(ZT)

Temperature

[K]

Reference

Strontium Silicide
(SrSiz) Based

Undoped SrSiz
(417 K)

0.09

417

[6]

Sro.s81Bao.19Si2
(357 K)

Decreased with
Ba

0.21

357

[1]

SrSiz thin film
(Room Temp)

Reduced

>04

Room Temp

El

Sro0.95SmMo.05Si2
(300 K)

Reduced with
Sm

~0.23

300

[4]115]

Magnesium
Silicide (Mg2Si)
Based

Undoped Mg:Si

7.8 (323 K) - 4.0
(623 K)

0.258

660

[3]7]

3% Bi-doped
Mg2Si

0.45

[3]7]

2 at% Al-doped
MgzSi (600 °C)

0.42

873

(8]

50Wt%AZ61-
added M@2Si
(863 K)

1.22

863

[2]

Bi-doped
Mg2Si/Si
nanocomposite
(775 K)

Reduced

775

[10]
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Experimental Protocols

The synthesis and characterization of these thermoelectric materials involve several key steps:

Synthesis Methods

o Strontium Silicide (SrSi2):

o Spark Plasma Sintering (SPS): A common method for synthesizing bulk SrSiz and its
doped variants involves crushing ingots of the material into a fine powder, followed by
consolidation using SPS.[6] For example, Ba-substituted SrSiz was synthesized by SPS at
1023 K and 250 MPa.[1]

o RF Magnetron Sputtering: This technique is used to deposit thin films of SrSi2 onto
substrates like Al203. The deposition temperature can be varied to control the phase
composition of the film.[9]

e Magnesium Silicide (Mg2Si):

o Solid-State Reaction: This method involves mixing stoichiometric amounts of magnesium
and silicon powders, often with a dopant, and reacting them in a sealed tube under an
inert atmosphere.[11]

o Spark Plasma Sintering (SPS): Similar to SrSiz2, Mg2Si powders, either commercially
sourced or synthesized via other routes, are compacted using SPS at temperatures
ranging from 400 to 627 °C under pressures around 80 MPa.[3][7]

o Mechanical Alloying followed by Hot Pressing: This involves ball milling the constituent
elements to form an alloyed powder, which is then densified by hot pressing.[2]

o Liquid-Solid Phase Reaction: This method has been used to synthesize MgzSi-based
compounds from a mixture of silicon powder, magnesium alloy chips (like AZ61), and pure
magnesium powder.[2]

Characterization Techniques

o Structural and Compositional Analysis:
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o X-ray Diffraction (XRD): Used to identify the crystal structure and phase purity of the
synthesized materials.[2][10]

o Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):
Employed to observe the microstructure and determine the elemental composition of the
samples.[6][11]

e Thermoelectric Property Measurements:

o Seebeck Coefficient and Electrical Resistivity: Typically measured simultaneously using a
four-probe method in a controlled atmosphere (e.g., helium) over a range of temperatures.

[6]1°]

o Thermal Conductivity: Often determined by measuring the thermal diffusivity using a laser
flash apparatus, along with the specific heat and density of the material.[12] The total
thermal conductivity is the sum of the electronic and lattice contributions.

Comparative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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